13-benzyl-3-methyl-7-(4-methylphenyl)-16-thia-2,4,5,7,13-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one

• IUPAC Name: 13-benzyl-3-methyl-7-(4-methylphenyl)-16-thia-2,4,5,7,13-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
• InChI: InChI=1S/C25H23N5OS/c1-16-8-10-19(11-9-16)30-23(31)22-20-12-13-28(14-18-6-4-3-5-7-18)15-21(20)32-24(22)29-17(2)26-27-25(29)30/h3-11H,12-15H2,1-2H3
• InChI Key: YTSBBTZDWKDDML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(N4C2=NN=C4C)SC5=C3CCN(C5)CC6=CC=CC=C6
• Molecular Formula: C25H23N5OS
• Molecular Weight: 441.5 g/mol

Description

13-benzyl-3-methyl-7-(4-methylphenyl)-16-thia-2,4,5,7,13-pentazatetracyclo[77002,6010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one is a complex organic compound characterized by its unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 13-benzyl-3-methyl-7-(4-methylphenyl)-16-thia-2,4,5,7,13-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one typically involves multi-step organic reactions. The process begins with the preparation of the core tetracyclic structure, followed by the introduction of benzyl, methyl, and thia groups through various substitution reactions. Key reagents often include organolithium compounds, Grignard reagents, and transition metal catalysts.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions under controlled temperature and pressure conditions. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thia group to a thiol or sulfide.

Substitution: Various substitution reactions can introduce different functional groups into the tetracyclic structure.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Thiols, sulfides.

Substitution Products: Functionalized tetracyclic derivatives.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and mechanisms.

Biology

In biological research, the compound’s potential as a bioactive molecule is investigated. It may exhibit properties such as enzyme inhibition or receptor binding, making it a candidate for drug development.

Medicine

In medicinal chemistry, the compound is studied for its potential therapeutic effects. Its ability to interact with specific biological targets could lead to the development of new pharmaceuticals.

Industry

In the industrial sector, the compound’s stability and reactivity make it useful in the production of advanced materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 13-benzyl-3-methyl-7-(4-methylphenyl)-16-thia-2,4,5,7,13-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound’s tetracyclic structure allows it to fit into binding sites with high specificity, leading to modulation of biological pathways.

Comparison with Similar Compounds

Similar Compounds

• 13-benzyl-3-methyl-7-phenyl-16-thia-2,4,5,7,13-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one
• 13-benzyl-3-methyl-7-(4-chlorophenyl)-16-thia-2,4,5,7,13-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one

Uniqueness

The presence of the 4-methylphenyl group in 13-benzyl-3-methyl-7-(4-methylphenyl)-16-thia-2,4,5,7,13-pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-8-one distinguishes it from similar compounds. This substitution can significantly alter the compound’s chemical reactivity and biological activity, making it unique in its class.